Cas no 635311-42-1 (benzyl N-(3-oxocyclopentyl)carbamate)

• Product Name: benzyl N-(3-oxocyclopentyl)carbamate
• CAS No: 635311-42-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD16036402
• CID: 1653285
• PubChem ID: 53419226
• Update Time: 2025-04-21

benzyl N-(3-oxocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-oxocyclopentyl)-, phenylmethyl ester
• benzyl 3-oxocyclopentylcarbamate
• benzyl N-(3-oxocyclopentyl)carbamate
• AS-30368
• 3-(Cbz-amino)cyclopentanone
• Benzyl (3-oxocyclopentyl)carbamate
• Benzyl(3-oxocyclopentyl)carbamate
• CS-0049813
• DA-04148
• SY100145
• MFCD16036402
• 635311-42-1
• AKOS023601232
• SCHEMBL758357
• KCMRCKOQBAJKAG-UHFFFAOYSA-N

• MDL： MFCD16036402
• Inchi： 1S/C13H15NO3/c15-12-7-6-11(8-12)14-13(16)17-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,16)
• InChI Key： KCMRCKOQBAJKAG-UHFFFAOYSA-N
• SMILES： O=C1CCC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

benzyl N-(3-oxocyclopentyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls